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Compound of Interest

Compound Name: CNX-774

Cat. No.: B611970 Get Quote

CNX-774 Technical Support Center
This guide provides troubleshooting assistance and answers to frequently asked questions for

researchers, scientists, and drug development professionals working with CNX-774, focusing

on common solubility issues in DMSO.

Properties and Solubility of CNX-774
CNX-774 is a potent, orally active, and irreversible inhibitor of Bruton's tyrosine kinase (BTK),

forming a covalent bond with the Cys481 residue in the ATP binding site.[1][2][3] It has a very

low IC50 value, typically below 1 nM for BTK in biochemical assays and between 1-10 nM in

cellular assays.[1][4] Recent studies have also identified CNX-774 as an inhibitor of the

equilibrative nucleoside transporter 1 (ENT1), an important consideration for experimental

design.[5][6][7][8]

Chemical Properties
Property Value

Formula C₂₆H₂₂FN₇O₃

Molecular Weight 499.5 g/mol

CAS Number 1202759-32-7
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Reported Solubility Data
The solubility of CNX-774 can vary based on the purity of the compound and the quality of the

solvent used.

Solvent Concentration

DMSO
25 mg/mL to 100 mg/mL (approx. 50 mM to 200

mM)[1][4][9]

DMF 30 mg/mL[1]

Ethanol 2 mg/mL[4][9]

Water Insoluble[4][9]

DMF:PBS (pH 7.2) (1:6) 0.14 mg/mL[1]

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: I am having difficulty dissolving CNX-774 powder in
DMSO. What are the recommended steps?
A1: Difficulty in dissolving CNX-774 can often be resolved by following a systematic approach.

The primary factors to consider are solvent quality, temperature, and physical agitation. Ensure

you are using fresh, anhydrous (water-free) DMSO, as it is hygroscopic and absorbed moisture

can significantly reduce the solubility of small molecules.[4][10]

Below is a recommended workflow for dissolving CNX-774.
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Start: Weigh CNX-774 Powder

Add fresh, anhydrous DMSO
to the desired concentration

Vortex or pipette mix
thoroughly at room temperature

Is the compound
fully dissolved?

Warm the solution to 37°C
for 5-10 minutes

No

Solution is ready.
Proceed to storage/use.

YesPlace in an ultrasonic bath
for 10-15 minutes

Is the compound
fully dissolved?

Yes

Troubleshooting Required:
- Consider a lower concentration.

- Verify compound purity.
- Use a fresh vial of DMSO.

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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